Cas no 2137421-13-5 (Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S)-)

• Product Name: Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S)-
• CAS No: 2137421-13-5
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5285658
• Update Time: 2025-11-01

Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S)-

• Inchi： 1S/C10H19ClO/c1-2-4-9(8-11)7-10-5-3-6-12-10/h9-10H,2-8H2,1H3/t9?,10-/m0/s1
• InChI Key： QTLMCDDGRLBZPR-AXDSSHIGSA-N
• SMILES： O1CCC[C@H]1CC(CCl)CCC

Additional information on Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S)-

Introduction to Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S) and Its Applications in Modern Chemical Research

The compound with the CAS number 2137421-13-5, identified as Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S), represents a significant advancement in the field of organic chemistry and pharmaceutical research. This tetrahydrofuran derivative exhibits unique structural and functional properties that make it a valuable candidate for various biochemical applications. The presence of a chloromethyl substituent and the specific (2S) configuration imparts distinct reactivity and selectivity, which are critical in the design of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. The tetrahydrofuran core is a well-known scaffold in medicinal chemistry, often utilized for its ability to mimic natural products and facilitate interactions with biological targets. The introduction of a chloromethyl group at the 2-position enhances its utility as a building block for more complex structures, enabling further functionalization through nucleophilic substitution reactions. This flexibility is particularly advantageous in drug discovery pipelines, where rapid and efficient synthesis of analogs is essential.

The (2S) configuration of the molecule underscores its stereochemical specificity, a crucial factor in pharmacology. Enantiomerically pure compounds often exhibit different pharmacokinetic and pharmacodynamic profiles compared to their racemic counterparts. The synthesis of this enantiomerically enriched derivative demonstrates the growing capability in asymmetric synthesis, a field that has seen remarkable progress in recent years. Techniques such as chiral auxiliary-assisted synthesis and transition-metal-catalyzed asymmetric reactions have made it possible to produce complex molecules with high enantioselectivity.

In the context of pharmaceutical research, derivatives of Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S) have shown promise as intermediates in the synthesis of drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and interact with specific enzymes or receptors makes it an attractive candidate for further exploration. Preliminary investigations suggest that modifications to the chloromethyl group could lead to enhanced binding affinity or improved metabolic stability, key parameters for drug candidates.

The structural motif of this compound also finds relevance in materials science. Tetrahydrofuran derivatives are known for their role as solvents and ligands in catalytic systems. The unique combination of a flexible side chain and a rigid core allows for diverse applications in polymer chemistry and supramolecular assembly. Researchers are exploring its potential as a monomer or cross-linking agent in the development of novel polymers with tailored properties.

Advances in computational chemistry have further accelerated the study of this compound. Molecular modeling techniques enable researchers to predict interactions between Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S) and biological targets with high accuracy. These simulations help in designing experiments more efficiently and guide the optimization process toward more effective drug candidates. The integration of experimental data with computational predictions provides a robust framework for understanding structure-activity relationships.

The synthesis of this compound also highlights the importance of green chemistry principles. Modern synthetic methodologies emphasize atom economy, solvent efficiency, and minimal waste generation. The development of catalytic processes that utilize cheaper ligands or recyclable catalysts aligns with these goals. Such approaches not only reduce costs but also contribute to sustainable chemical manufacturing practices.

Future research directions may focus on exploring new derivatives of this compound to expand its therapeutic potential. For instance, introducing additional functional groups could enhance its bioavailability or target specificity. Additionally, studying its behavior in complex biological systems could provide insights into its mechanism of action and side effects profile. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in unlocking its full potential.

In summary, Furan, 2-[2-(chloromethyl)pentyl]tetrahydro-, (2S) (CAS no. 2137421-13-5) represents a versatile and innovative molecule with broad applications in chemical research and pharmaceutical development. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a promising candidate for future discoveries. Continued investigation into this compound will likely yield valuable insights into drug design principles and materials science innovations.